Cas no 2228405-59-0 (2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine
• CAS No: 2228405-59-0
• MF: C₉H₉Cl₂F₂N
• MW: 240.077267408371
• CID: 6085077
• PubChem ID: 165630663
• Update Time: 2025-10-22

2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine
• 2228405-59-0
• EN300-1945889

• Inchi： 1S/C9H9Cl2F2N/c10-7-2-1-5(3-8(7)11)6(4-14)9(12)13/h1-3,6,9H,4,14H2
• InChI Key： WLNQNTVIRRXATK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(F)F)CN)Cl

Computed Properties

• Exact Mass: 239.0080110g/mol
• Monoisotopic Mass: 239.0080110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine (CAS No. 2228405-59-0)

2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228405-59-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes both chloro and fluoro substituents on an aromatic ring, coupled with an amine functional group attached to a difluorinated propane backbone. The precise arrangement of these substituents imparts distinct chemical properties that make this molecule a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine is particularly intriguing due to its potential for interactions with biological targets. The presence of the 3,4-dichlorophenyl moiety suggests a high degree of lipophilicity and electronic characteristics that could facilitate binding to specific proteins or enzymes. In contrast, the 3,3-difluoropropan-1-amine segment introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity. This combination of features has positioned this compound as a subject of interest in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. Studies utilizing molecular dynamics simulations have shown that the amine group in 2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine can form hydrogen bonds with polar residues in protein active sites, while the difluorinated propane backbone may engage in hydrophobic interactions. These insights are crucial for optimizing the compound's pharmacokinetic properties and improving its overall efficacy.

In the context of drug discovery, the dichlorophenyl group is often employed to enhance the solubility and bioavailability of small molecules. The electron-withdrawing nature of chlorine atoms can also influence the electronic distribution within the molecule, affecting its reactivity and interaction with biological targets. Meanwhile, the difluoropropan-1-amine moiety contributes to steric bulk and rigidity, which can be advantageous for achieving high specificity in binding assays. Such structural features make this compound a valuable scaffold for medicinal chemists seeking to develop innovative treatments.

Current research in this area has highlighted the potential applications of 2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine in addressing various therapeutic challenges. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and enzymes implicated in inflammatory diseases or cancer progression. The ability to fine-tune its structure allows researchers to explore multiple pharmacological pathways simultaneously. By modifying either the aromatic ring or the aliphatic chain, scientists can generate libraries of analogs with tailored properties for preclinical testing.

The synthesis of 2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine presents unique challenges due to its complex stereochemistry and functional groups. However, modern synthetic methodologies have made significant strides in streamlining these processes. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct this molecule with high precision and yield. These advancements not only facilitate access to this compound but also pave the way for exploring related scaffolds in drug discovery campaigns.

The pharmacological evaluation of 2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine has revealed intriguing properties that warrant further investigation. Initial in vitro assays have demonstrated modest activity against certain biological targets, suggesting potential therapeutic utility. However, additional studies are needed to fully elucidate its mechanism of action and assess its safety profile. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into meaningful clinical applications.

The future direction of research on 2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine is likely to be shaped by emerging trends in medicinal chemistry. The integration of machine learning algorithms into drug design processes promises to accelerate the identification of promising candidates like this one. By leveraging large datasets and predictive models, researchers can optimize its structure for improved potency and selectivity before conducting expensive wet-lab experiments. Such innovations hold great promise for expediting the development pipeline.

In conclusion,2-(3,4-dichlorophenyl)-3,3-difluoropropan-1-amine (CAS No. 2228405-59-0) represents a fascinating example of how structural complexity can be harnessed for therapeutic benefit. Its unique combination of substituents offers opportunities for designing molecules with enhanced pharmacological properties. As our understanding of biological systems continues to grow,this compound will undoubtedly remain at the forefront of pharmaceutical research efforts aimed at addressing unmet medical needs worldwide.